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Letaxaban Overview

Letaxaban (TAK-442) is an orally active, selective, direct Factor Xa (FXa) inhibitor [1] [2]. It exhibits

dual anticoagulant and anti-inflammatory activity by directly inhibiting FXa and intervening in the PAR1

signaling pathway [2]. Its potential applications have been studied in trials for venous thromboembolism

and acute coronary syndrome [1].

Chemical Profile: Letaxaban is a small molecule with the chemical formula C₂₂H₂₆ClN₃O₅S and a
molecular weight of 479.98 g/mol [1] [2].

Current Status: The drug is investigational and not approved for clinical use. Most detailed
pharmacokinetic data (absorption, distribution, metabolism, excretion) are listed as "Not Available" in

pharmacological databases [1].

Mechanism of Action and Structural Insights

Letaxaban produces its anticoagulant effect by directly and reversibly inhibiting Factor Xa, a key serine

protease in the coagulation cascade [3].

Letaxaban inhibits Factor Xa, preventing thrombin generation and fibrin clot formation.
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Structural studies note that Factor Xa inhibitors like apixaban, rivaroxaban, and Letaxaban share similar

binding sites and modes [4]. Designing selective inhibitors is challenging due to high structural and

functional similarity between coagulation factor enzymes [4] [5].

Pharmacokinetic Data Availability

The table below summarizes the available quantitative data for Letaxaban. Please note that many key

parameters are not publicly published.

Parameter Available Data / Status Notes / Source

Tmax Not Available Time to maximum plasma concentration [1]

Half-life (t1/2) Not Available [1]

Protein Binding Not Available [1]

Route of Elimination Not Available [1]

Clearance Not Available [1]

Metabolism Not Available [1]

Molecular Weight 479.98 g/mol [1] [2]

Chemical Formula C22H26ClN3O5S [1] [2]

CAS Number 870262-90-1 [1] [2]

Guidance for Further Research

The lack of public pharmacokinetic data for Letaxaban is consistent with its status as an investigational

compound. To proceed with your research, I suggest the following avenues:
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Clinical Trials Registries: Search platforms like ClinicalTrials.gov for historical records of Letaxaban
trials. Full study results in sealed PDF documents might contain the detailed PK data you require,
though access can be limited.

Scientific Patent Databases: Investigate pharmaceutical patents filed by Takeda (the developer,
referenced by "TAK-442") for Letaxaban. Patent applications sometimes disclose detailed

experimental data, including pharmacokinetic parameters.
Factor Xa Inhibitor Class Data: Use data from approved FXa inhibitors (e.g., Apixaban,

Rivaroxaban) as a reference point for general PK/PD modeling and assay design, while
acknowledging the differences between compounds [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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